Cas no 2248369-14-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-2-(methylsulfanyl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-2-(methylsulfanyl)benzoate
• CAS No: 2248369-14-2
• MF: C₁₆H₁₀FNO₄S
• MW: 331.318306446075
• CID: 5922497
• PubChem ID: 165726090
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-2-(methylsulfanyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-2-(methylsulfanyl)benzoate
• EN300-6515361
• 2248369-14-2

• Inchi： 1S/C16H10FNO4S/c1-23-13-8-9(17)6-7-12(13)16(21)22-18-14(19)10-4-2-3-5-11(10)15(18)20/h2-8H,1H3
• InChI Key： KPDRXQIVCXSIEC-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C=CC=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)F

Computed Properties

• Exact Mass: 331.03145714g/mol
• Monoisotopic Mass: 331.03145714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 89Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-2-(methylsulfanyl)benzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-2-(methylsulfanyl)benzoate (CAS No. 2248369-14-2)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-2-(methylsulfanyl)benzoate (CAS No. 2248369-14-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a substituted isoindole core and a fluorinated benzene ring. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing scientific investigation.

The isoindole scaffold is a well-known motif in medicinal chemistry due to its ability to modulate various biological targets. The presence of the 1,3-dioxo group and the 4-fluoro-2-(methylsulfanyl)benzoate substituent further enhances the compound's pharmacological properties. Fluorine atoms are often introduced into drug molecules to improve their metabolic stability and bioavailability, while sulfur-containing groups can influence the compound's reactivity and binding affinity.

Recent studies have explored the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-2-(methylsulfanyl)benzoate as a lead compound for the development of novel therapeutic agents. One notable area of research is its activity against various enzymes and receptors involved in neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against monoamine oxidase (MAO), an enzyme implicated in the pathogenesis of Parkinson's disease and depression.

In addition to its potential as an MAO inhibitor, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-2-(methylsulfanyl)benzoate has also shown promise in cancer research. Preclinical studies have demonstrated that it can selectively inhibit the growth of certain cancer cell lines by targeting specific signaling pathways. The compound's ability to modulate these pathways without causing significant toxicity to normal cells makes it an attractive candidate for further development as an anticancer agent.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-2-(methylsulfanyl)benzoate have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as an oral medication. Its high lipophilicity and low molecular weight contribute to its good bioavailability and tissue penetration.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-2-(methylsulfanyl)benzoate in human subjects. Early results from phase I trials have been promising, with no major adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to further assess its therapeutic potential.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-2-(methylsulfanyl)benzoate (CAS No. 2248369-14-2) represents a promising lead compound with diverse biological activities. Its unique structural features and favorable pharmacological properties make it a valuable candidate for the development of new therapeutic agents targeting neurological disorders and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.